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Compound of Interest

Compound Name: Pyrene-PEG2-azide

Cat. No.: B1193582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyrene-PEG2-azide, a fluorescent-

labeled polyethylene glycol (PEG) derivative increasingly utilized in biomedical research and

drug development. This document details its chemical structure, a plausible synthetic route with

experimental protocols, and its key applications, particularly in bioconjugation via "Click

Chemistry."

Chemical Structure and Properties
Pyrene-PEG2-azide is a bifunctional molecule that incorporates a fluorescent pyrene moiety, a

hydrophilic diethylene glycol (PEG2) spacer, and a reactive azide group. The pyrene group

serves as a fluorescent reporter, enabling the tracking and visualization of labeled

biomolecules. The PEG linker enhances water solubility and provides spatial separation

between the pyrene label and the target molecule, minimizing potential steric hindrance.[1][2]

The terminal azide group allows for covalent attachment to alkyne-containing molecules

through the highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) "Click Chemistry" reactions.

[1][3][4]

The IUPAC name for Pyrene-PEG2-azide is N-(2-(2-(2-azidoethoxy)ethoxy)ethyl)pyrene-1-

carboxamide. Its structure is characterized by a pyrene core linked to a PEG chain via a stable

amide bond, with a terminal azide group.
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Table 1: Physicochemical Properties of Pyrene-PEG2-azide

Property Value Reference

CAS Number 2135330-58-2

Chemical Formula C₂₃H₂₂N₄O₃

Molecular Weight 402.45 g/mol

Exact Mass 402.1692

Appearance Solid

Purity >95% (typical)

Solubility Soluble in Chloroform, DCM

Storage Conditions

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C. Store in a dry,

dark environment.

Synthesis of Pyrene-PEG2-azide
A plausible and common synthetic strategy for Pyrene-PEG2-azide involves a two-step

process: the activation of 1-pyrenecarboxylic acid and its subsequent amidation with amino-

PEG2-azide.
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Step 1: Activation of 1-Pyrenecarboxylic Acid

Step 2: Amidation Reaction

1-Pyrenecarboxylic Acid

NHS-activated Pyrene Ester

Activation

Activating Agent (e.g., EDC/NHS)

Pyrene-PEG2-azide

Amidation

Amino-PEG2-Azide Base (e.g., DIPEA)

Click to download full resolution via product page

Caption: Synthetic pathway for Pyrene-PEG2-azide.

Experimental Protocol
Step 1: Activation of 1-Pyrenecarboxylic Acid

Materials: 1-pyrenecarboxylic acid, N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide

hydrochloride (EDC), N-hydroxysuccinimide (NHS), and anhydrous dimethylformamide

(DMF).

Procedure:

1. Dissolve 1-pyrenecarboxylic acid in anhydrous DMF.

2. Add EDC (1.5 equivalents) and NHS (1.2 equivalents) to the solution.
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3. Stir the reaction mixture at room temperature for 4-6 hours under an inert atmosphere

(e.g., nitrogen or argon).

4. Monitor the reaction progress by thin-layer chromatography (TLC).

5. Upon completion, the resulting solution containing the NHS-activated pyrene ester is used

directly in the next step without isolation.

Step 2: Amidation with Amino-PEG2-Azide

Materials: Solution of NHS-activated pyrene ester from Step 1, Amino-PEG2-azide, and N,N-

Diisopropylethylamine (DIPEA).

Procedure:

1. To the solution of the activated pyrene ester, add Amino-PEG2-azide (1.0 equivalent).

2. Add DIPEA (2.0 equivalents) to the reaction mixture to act as a base.

3. Stir the mixture at room temperature overnight.

4. Monitor the reaction by TLC or LC-MS to confirm the formation of the product.

5. Purification:

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a gradient of

dichloromethane and methanol to yield pure Pyrene-PEG2-azide.

6. Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C

NMR, and mass spectrometry.

Applications in Research and Drug Development
Pyrene-PEG2-azide is a versatile tool for researchers, particularly in the fields of chemical

biology and drug delivery. Its primary application lies in its ability to be conjugated to various

biomolecules and nanoparticles through "Click Chemistry."
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Bioconjugation via Click Chemistry
The azide functionality of Pyrene-PEG2-azide allows for its efficient and specific ligation to

alkyne-modified biomolecules. This is invaluable for:

Labeling and Tracking: Proteins, nucleic acids, and other biomolecules can be fluorescently

labeled to study their localization, trafficking, and interactions within cellular systems.

Drug Delivery Systems: Pyrene-PEG2-azide can be conjugated to drug delivery vehicles

such as nanoparticles, liposomes, or polymers. The pyrene moiety can be used to track the

biodistribution and cellular uptake of these delivery systems.

PROTACs: It serves as a PEG-based linker for Proteolysis Targeting Chimeras (PROTACs),

which are molecules designed to selectively degrade target proteins.
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Caption: Workflow for bioconjugation using Pyrene-PEG2-azide.

In conclusion, Pyrene-PEG2-azide is a valuable chemical probe for researchers in various

scientific disciplines. Its unique combination of a fluorescent reporter, a biocompatible linker,

and a versatile reactive handle makes it an essential component in the toolbox for modern

molecular and cellular biology, as well as for the development of novel therapeutic and

diagnostic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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